Cas no 521064-34-6 (4-(4-bromophenyl)imino-6-(5-chloro-2-methylphenyl)-1,4-dihydro-1,3,5-triazin-2-amine)

• Product Name: 4-(4-bromophenyl)imino-6-(5-chloro-2-methylphenyl)-1,4-dihydro-1,3,5-triazin-2-amine
• CAS No: 521064-34-6
• MF: C₁₆H₁₃BrClN₅
• MW: 390.664920568466
• CID: 360626
• PubChem ID: 9886720
• Update Time: 2025-11-01

4-(4-bromophenyl)imino-6-(5-chloro-2-methylphenyl)-1,4-dihydro-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,N-(4-bromophenyl)-6-(5-chloro-2-methylphenyl)-
• CT-32228
• 2-N-(4-bromophenyl)-6-(5-chloro-2-methylphenyl)-1,3,5-triazine-2,4-diamine
• 4-(4-bromophenyl)imino-6-(5-chloro-2-methylphenyl)-1,4-dihydro-1,3,5-triazin-2-amine
• CT 32228
• 1,3,5-TRIAZINE-2,4-DIAMINE, N2-(4-BROMOPHENYL)-6-(5-CHLORO-2-METHYLPHENYL)-
• N-(4-Bromo-phenyl)-6-(5-chloro-2-methyl-phenyl)-[1,3,5]triazine-2,4-diamine
• EN300-1723029
• 521064-34-6
• SCHEMBL13622457
• Q27262860
• BDBM50141287
• NSC762419
• CHEMBL36501
• NSC-762419
• UNII-5TT4A4MBLR
• 5TT4A4MBLR
• N-(4-BROMOPHENYL)-6-(5-CHLORO-2-METHYLPHENYL)-(1,3,5)TRIAZINE-2,4-DIAMINE
• 1,3,5-Triazine-2,4-diamine, N-(4-bromophenyl)-6-(5-chloro-2-methylphenyl)-

• Inchi： 1S/C16H13BrClN5/c1-9-2-5-11(18)8-13(9)14-21-15(19)23-16(22-14)20-12-6-3-10(17)4-7-12/h2-8H,1H3,(H3,19,20,21,22,23)
• InChI Key： NUPGPJBRKLLVNK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1=NC(N)=NC(C2C=C(C=CC=2C)Cl)=N1

Computed Properties

• Exact Mass: 389.00449
• Monoisotopic Mass: 389.00429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on 4-(4-bromophenyl)imino-6-(5-chloro-2-methylphenyl)-1,4-dihydro-1,3,5-triazin-2-amine

Comprehensive Overview of 4-(4-bromophenyl)imino-6-(5-chloro-2-methylphenyl)-1,4-dihydro-1,3,5-triazin-2-amine (CAS No. 521064-34-6)

The compound 4-(4-bromophenyl)imino-6-(5-chloro-2-methylphenyl)-1,4-dihydro-1,3,5-triazin-2-amine (CAS No. 521064-34-6) is a specialized triazine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromophenyl and chloro-methylphenyl substitution, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 1,3,5-triazine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in how 4-(4-bromophenyl)imino-6-(5-chloro-2-methylphenyl)-1,4-dihydro-1,3,5-triazin-2-amine interacts with biological targets, given its potential as a kinase inhibitor or antimicrobial agent. The presence of bromo and chloro substituents enhances its electron-withdrawing properties, which could improve binding affinity in drug-receptor interactions.

From an environmental perspective, the synthesis of triazine-based compounds aligns with the growing focus on green chemistry. Innovations in catalytic methods and solvent-free reactions have made the production of such molecules more sustainable. This is particularly relevant as industries seek alternatives to traditional hazardous intermediates, addressing concerns raised by regulatory bodies and eco-conscious consumers.

The compound’s CAS No. 521064-34-6 is frequently searched in academic databases and patent filings, reflecting its commercial and scientific value. Its potential applications span crop protection, where triazine derivatives are known for their herbicidal activity, and drug development, where they serve as scaffolds for anticancer and anti-inflammatory agents. These dual applications make it a compelling case study for interdisciplinary research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 4-(4-bromophenyl)imino-6-(5-chloro-2-methylphenyl)-1,4-dihydro-1,3,5-triazin-2-amine. Purity and stability studies are critical, especially when considering its use in high-throughput screening or formulation development. Researchers also emphasize the need for robust QC protocols to ensure reproducibility in industrial-scale production.

In summary, 4-(4-bromophenyl)imino-6-(5-chloro-2-methylphenyl)-1,4-dihydro-1,3,5-triazin-2-amine represents a convergence of innovation in synthetic chemistry and applied life sciences. Its relevance to precision medicine and sustainable agriculture underscores its importance in addressing global challenges. As the scientific community continues to explore its full potential, this compound is poised to remain a focal point in cutting-edge research.